Cas no 1146853-32-8 (4-[(1,3-Dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine)

4-[(1,3-Dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine structure
1146853-32-8 structure
Product Name:4-[(1,3-Dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine
CAS No:1146853-32-8
MF:C12H15N3O
MW:217.267002344131
CID:2114088
Update Time:2023-08-04

4-[(1,3-Dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine
    • RDAGAFNUNIQWHX-UHFFFAOYSA-N
    • 4-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]aniline
    • 4-[(1,3-Dimethyl-1H-pyrazol-5-yl)methoxy]Benzenamine
    • Inchi: 1S/C12H15N3O/c1-9-7-11(15(2)14-9)8-16-12-5-3-10(13)4-6-12/h3-7H,8,13H2,1-2H3
    • InChI Key: RDAGAFNUNIQWHX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CC1=CC(C)=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Topological Polar Surface Area: 53.1
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